Cas no 57583-54-7 (Resorcinol bis(diphenyl phosphate))

Resorcinol bis(diphenyl phosphate) (RDP) is a halogen-free, organophosphorus flame retardant widely used in polymer applications. Its key advantages include high thermal stability, excellent flame-retardant efficiency, and low volatility. RDP is particularly effective in engineering thermoplastics such as polycarbonate, ABS, and their blends, where it enhances fire resistance without compromising mechanical properties. The compound acts primarily in the condensed phase, promoting char formation and reducing smoke emission. Its compatibility with various polymers and low migration tendency make it suitable for long-term performance in demanding environments. RDP is also recognized for its environmental and safety profile, aligning with regulatory standards for restricted hazardous substances.
Resorcinol bis(diphenyl phosphate) structure
57583-54-7 structure
Product Name:Resorcinol bis(diphenyl phosphate)
CAS No:57583-54-7
MF:C30H24O8P2
MW:574.454290390015
MDL:MFCD01755688
CID:57161
PubChem ID:93311
Update Time:2025-11-06

Resorcinol bis(diphenyl phosphate) Chemical and Physical Properties

Names and Identifiers

    • Tetraphenyl resorcinol bis(diphenylphosphate)
    • Tetraphenyl resorcinol diphosphate
    • Phosphoric acid 1,3-phenylene tetraphenyl ester
    • 1,3-Phenylene tetraphenyl phosphate
    • Resorcinol Bis(diphenyl phosphate)
    • (3-diphenoxyphosphoryloxyphenyl) diphenyl phosphate
    • RDP
    • Resorcinol bis(diphenyl phosphate) (RDP)
    • CRR-733S
    • EINECS 260-830-6
    • Fyrolflex RDP
    • Mark PFK
    • Oligomeric phosphate ester
    • PMN 89-234
    • Tetraphenylresorcinol diphosphate
    • m-Phenylenebis(diphenyl phosphate)
    • Tetraphenyl m-phenylene bis(phosphate)
    • Phosphoric acid, 1,3-phenylene tetraphenyl ester
    • Phosphoric acid, P,P'-1,3-phenylene P,P,P',P'-tetraphenyl ester
    • benzene-1,3-diyl tetraphenyl bis(phosphate)
    • EC 26
    • A854368
    • AKOS015895789
    • MFCD01755688
    • AC-24001
    • DTXSID8069197
    • SCHEMBL78015
    • FT-0653480
    • Q61718302
    • 57583-54-7
    • EC 260-830-6
    • Tetraphenyl 1,3-phenylene bis(phosphate)
    • NS00008442
    • W-105456
    • RESORCINOL-BIS(DIPHENYL) PHOSPHATE
    • OWICEWMBIBPFAH-UHFFFAOYSA-N
    • Phosphoricacid1,3-phenylenetetraphenylester
    • Resorcinol bis(diphenyl phosphate)
    • MDL: MFCD01755688
    • Inchi: 1S/C30H24O8P2/c31-39(33-25-14-5-1-6-15-25,34-26-16-7-2-8-17-26)37-29-22-13-23-30(24-29)38-40(32,35-27-18-9-3-10-19-27)36-28-20-11-4-12-21-28/h1-24H
    • InChI Key: OWICEWMBIBPFAH-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=C(C=1)OP(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 574.09500
  • Monoisotopic Mass: 574.094641
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 12
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.6
  • Topological Polar Surface Area: 89.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.347
  • Boiling Point: 587.1±33.0 °C at 760 mmHg
  • Flash Point: 321.7±45.7 °C
  • PSA: 109.14000
  • LogP: 8.97640
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Resorcinol bis(diphenyl phosphate) Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Resorcinol bis(diphenyl phosphate) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:57583-54-7)Resorcinol bis(diphenyl phosphate)
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Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:57583-54-7)Resorcinol bis(diphenyl phosphate)
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Amadis Chemical Company Limited
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(CAS:57583-54-7)Resorcinol bis(diphenyl phosphate)
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Resorcinol bis(diphenyl phosphate) Related Literature

Additional information on Resorcinol bis(diphenyl phosphate)

Introduction to Resorcinol bis(diphenyl phosphate) and Its CAS No. 57583-54-7

Resorcinol bis(diphenyl phosphate), identified by the Chemical Abstracts Service Number (CAS No.) 57583-54-7, is a significant compound in the field of chemical and pharmaceutical research. This organophosphorus derivative has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The compound consists of a resorcinol core linked to two diphenylphosphate groups, which endows it with distinct chemical reactivity and stability. Such characteristics make it a valuable candidate for further exploration in material science, pharmaceutical synthesis, and industrial applications.

The molecular structure of Resorcinol bis(diphenyl phosphate) is characterized by its aromatic ring system and the presence of phosphorus atoms, which contribute to its versatility. The resorcinol moiety, a hydroxyl-substituted benzene derivative, provides hydrophilic properties, while the diphenylphosphate groups introduce lipophilic interactions. This balance of polar and non-polar regions enhances the compound's solubility in both organic and aqueous environments, making it adaptable for diverse formulations.

In recent years, research on Resorcinol bis(diphenyl phosphate) has expanded significantly, particularly in the context of advanced material development. The compound's ability to form stable complexes with other molecules has been leveraged in the creation of novel polymers and coatings. These materials exhibit improved thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive manufacturing.

Additionally, the pharmaceutical relevance of Resorcinol bis(diphenyl phosphate) has not gone unnoticed. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules. The compound's phosphorus-based framework allows for modifications that can mimic natural biochemical pathways, offering a foundation for developing new therapeutic agents. Researchers are exploring its efficacy in modulating enzyme activity and cell signaling pathways, which could lead to breakthroughs in treating various metabolic disorders.

The industrial applications of Resorcinol bis(diphenyl phosphate) are equally promising. Its role as a flame retardant has been investigated due to its ability to release char-forming compounds when exposed to high temperatures. This property makes it an attractive additive for plastics and textiles, enhancing their fire resistance without compromising material integrity. Furthermore, its compatibility with existing manufacturing processes suggests scalability for large-scale production.

From an environmental perspective, the sustainability of using Resorcinol bis(diphenyl phosphate) is another area of active investigation. Efforts are underway to optimize its synthesis pathways to minimize waste and energy consumption. Researchers are also examining its degradation products to ensure they do not pose ecological risks. Such considerations align with global trends toward greener chemistry practices.

The future prospects of Resorcinol bis(diphenyl phosphate) are bright, with ongoing research uncovering new possibilities. Collaborative efforts between academia and industry are expected to accelerate its development into practical solutions for real-world challenges. As our understanding of its properties deepens, so too will its applications across multiple sectors.

In conclusion,Resorcinol bis(diphenyl phosphate) (CAS No. 57583-54-7) represents a compound of considerable scientific interest and industrial potential. Its unique chemical profile positions it as a versatile tool for innovation in materials science, pharmaceuticals, and environmental sustainability. Continued exploration into its capabilities promises to yield transformative advancements in the years to come.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:57583-54-7)Resorcinol bis(diphenyl phosphate)
LE12581;LE3130
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:57583-54-7)Resorcinol bis(diphenyl phosphate)
sfd19745
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email